Cas no 55379-84-5 (Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-)

• Product Name: Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-
• CAS No: 55379-84-5
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 373502
• PubChem ID: 108703
• Update Time: 2025-04-19

Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]- Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-
• N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]acetamide
• 1-Acetylamino-3-(N-(2'-cyanoethyl)-N-(2'-hydroxyethyl)amino)benzene
• Acetamide, N-(3-((2-cyanoethyl)(2-hydroxyethyl)amino)phenyl)-
• N-(3-((2-Cyanoethyl)(2-hydroxyethyl)amino)phenyl)acetamide
• N-{3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl}acetamide
• 55379-84-5
• N1-ACETYL-N3-(2-CYANOETHYL)-N3-(2-HYDROXYETHYL)-1,3-PHENYLENEDIAMINE
• EINECS 259-618-6
• Acetamide, N-[3-[(2-cyanoethyl)(2-hydroxyethyl)amino]phenyl]-
• DTXSID8069018
• NS00033308
• AKOS024324046
• SCHEMBL11521629
• GC79VVC5CR

• Inchi： 1S/C13H17N3O2/c1-11(18)15-12-4-2-5-13(10-12)16(8-9-17)7-3-6-14/h2,4-5,10,17H,3,7-9H2,1H3,(H,15,18)
• InChI Key： ITCQFSOCCFSHHU-UHFFFAOYSA-N
• SMILES： OCCN(C1C=CC=C(C=1)NC(C)=O)CCC#N

Computed Properties

• Exact Mass: 247.13221
• Monoisotopic Mass: 247.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 76.4Ų

Experimental Properties

• PSA: 76.36